Cas no 2640846-63-3 (4-[4-(5-Bromopyrimidin-2-yl)piperazin-1-yl]-2-cyclopropyl-5-ethyl-6-methylpyrimidine)

• Product Name: 4-[4-(5-Bromopyrimidin-2-yl)piperazin-1-yl]-2-cyclopropyl-5-ethyl-6-methylpyrimidine
• CAS No: 2640846-63-3
• MF: C₁₈H₂₃BrN₆
• MW: 403.319422006607
• CID: 5316496
• PubChem ID: 155798633
• Update Time: 2025-05-23

4-[4-(5-Bromopyrimidin-2-yl)piperazin-1-yl]-2-cyclopropyl-5-ethyl-6-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-[4-(5-bromopyrimidin-2-yl)piperazin-1-yl]-2-cyclopropyl-5-ethyl-6-methylpyrimidine
• AKOS040729514
• 2640846-63-3
• F6788-1220
• 4-[4-(5-Bromopyrimidin-2-yl)piperazin-1-yl]-2-cyclopropyl-5-ethyl-6-methylpyrimidine

• Inchi： 1S/C18H23BrN6/c1-3-15-12(2)22-16(13-4-5-13)23-17(15)24-6-8-25(9-7-24)18-20-10-14(19)11-21-18/h10-11,13H,3-9H2,1-2H3
• InChI Key： OFCVEZQKGDGJSE-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(N=C1)N1CCN(CC1)C1=C(CC)C(C)=NC(C2CC2)=N1

Computed Properties

• Exact Mass: 402.11676g/mol
• Monoisotopic Mass: 402.11676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 58Ų

Additional information on 4-[4-(5-Bromopyrimidin-2-yl)piperazin-1-yl]-2-cyclopropyl-5-ethyl-6-methylpyrimidine

Introduction to 4-[4-(5-Bromopyrimidin-2-yl)piperazin-1-yl]-2-cyclopropyl-5-ethyl-6-methylpyrimidine (CAS No. 2640846-63-3)

4-[4-(5-Bromopyrimidin-2-yl)piperazin-1-yl]-2-cyclopropyl-5-ethyl-6-methylpyrimidine (CAS No. 2640846-63-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of extensive research in recent years, particularly in the context of its pharmacological properties and biological activities.

The chemical structure of 4-[4-(5-Bromopyrimidin-2-yl)piperazin-1-yl]-2-cyclopropyl-5-ethyl-6-methylpyrimidine is composed of a pyrimidine core substituted with various functional groups, including a piperazine ring, cyclopropyl, ethyl, and methyl groups. The presence of these substituents imparts specific physicochemical properties to the molecule, which are crucial for its biological activity and pharmacokinetic behavior.

Recent studies have highlighted the potential of 4-[4-(5-Bromopyrimidin-2-yl)piperazin-1-yl]-2-cyclopropyl-5-ethyl-6-methylpyrimidine as a potent inhibitor of specific protein kinases. Protein kinases are key enzymes involved in various cellular processes, including cell proliferation, differentiation, and apoptosis. Dysregulation of these enzymes has been implicated in several diseases, particularly cancer. Therefore, the development of selective kinase inhibitors is a major focus in drug discovery and development.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that 4-[4-(5-Bromopyrimidin-2-yl)piperazin-1-yl]-2-cyclopropyl-5-ethyl-6-methylpyrimidine exhibits high selectivity and potency against certain kinases, such as ABL1 and SRC. These findings suggest that the compound could be a promising lead for the development of targeted therapies for cancers driven by aberrant kinase activity.

Beyond its potential as an anticancer agent, 4-[4-(5-Bromopyrimidin-2-yl)piperazin-1-yl]-2-cyclopropyl-5-ethyl-6-methylpyrimidine has also shown promise in other therapeutic areas. For instance, preliminary studies have indicated that the compound may have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 4-[4-(5-Bromopyrimidin-2-yl)piperazin-1-yl]-2-cyclopropyl-5-ethyl-6-methylpyrimidine has been extensively evaluated in preclinical models. Data from these studies suggest that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, which are important considerations for drug development.

To further explore the therapeutic potential of 4-[4-(5-Bromopyrimidin-2-y l)piperazin -1 -y l] - 2 - cyclopro pyl - 5 - eth yl - 6 - methylpy rimidine, clinical trials are currently underway. Early-phase clinical trials are designed to assess the safety and tolerability of the compound in humans. Preliminary results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

In addition to its therapeutic applications, 4-[4-(5-Bromopyrimidin - 2 - yl) piperazin - 1 - yl] - 2 - cyclopro pyl - 5 - eth yl - 6 - methylpy rimidine has also been used as a tool compound in academic research to investigate the role of specific kinases in various biological processes. Its high selectivity and potency make it an invaluable tool for understanding kinase biology and identifying new targets for drug discovery.

The synthesis of 4-[4-(5-Bromopyrimidin - 2 - yl) piperazin - 1 - yl] - 2 - cyclopro pyl - 5 - eth yl - 6 - methylpy rimidine involves several steps and requires careful optimization to achieve high yields and purity. Various synthetic routes have been reported in the literature, each with its own advantages and challenges. One common approach involves the coupling of a bromopyrimidine derivative with a piperazine-containing intermediate followed by further functionalization to introduce the cyclopropyl, ethyl, and methyl groups.

In conclusion, 4-[4-(5-Bromopyrimidin - 2 - yl) piperazin - 1 - yl] - 2 - cyclopro pyl - 5 - eth yl - 6 - methylpy rimidine (CAS No. 2640846-633) is a promising compound with a wide range of potential applications in medicine and research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for new treatments for various diseases.